Cas no 1291781-37-7 (4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile)

• Product Name: 4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile
• CAS No: 1291781-37-7
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 2162630
• Update Time: 2025-05-27

4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile
• 4-((Cyclopropyl(2-hydroxyethyl)amino)methyl)benzonitrile
• AM91651
• 4-{[Cyclopropyl-(2-hydroxyethyl)amino]methyl}-benzonitrile

• Inchi： 1S/C13H16N2O/c14-9-11-1-3-12(4-2-11)10-15(7-8-16)13-5-6-13/h1-4,13,16H,5-8,10H2
• InChI Key： MWQNRBKPYJFEES-UHFFFAOYSA-N
• SMILES： OCCN(CC1C=CC(C#N)=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Topological Polar Surface Area: 47.3

Additional information on 4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile

Comprehensive Overview of 4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile (CAS No. 1291781-37-7)

4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile (CAS No. 1291781-37-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrile derivative features a unique molecular structure, combining a benzonitrile core with a cyclopropyl and hydroxyethyl functional group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound's CAS No. 1291781-37-7 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. The presence of both hydrophilic (hydroxyethyl) and lipophilic (cyclopropyl) moieties in its structure enhances its versatility in medicinal chemistry applications. Recent studies highlight its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the growing demand for precision medicine.

In the context of current trends, 4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile is often discussed alongside topics like small-molecule drug design and structure-activity relationship (SAR) optimization. Researchers frequently search for its synthetic routes, solubility profiles, and stability under physiological conditions, reflecting its relevance in preclinical development. The compound's nitrile group also makes it a candidate for click chemistry applications, a hot topic in bioconjugation and material science.

From an industrial perspective, scalability and green chemistry principles are increasingly prioritized. Innovations in catalytic cyclopropanation and microwave-assisted synthesis have improved the efficiency of producing this compound, addressing environmental concerns. Analytical techniques like HPLC purity analysis and NMR characterization are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

The pharmacological potential of CAS No. 1291781-37-7 extends to neurodegenerative disease research and oncology, where its modular structure allows for targeted modifications. Its blood-brain barrier permeability is a subject of ongoing investigation, particularly in the development of CNS-active agents. These attributes position it as a compound of interest in high-throughput screening (HTS) campaigns.

In summary, 4-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile exemplifies the intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications, coupled with advancements in computational drug design, underscore its enduring relevance in scientific and industrial communities. Future research may explore its utility in proteolysis-targeting chimeras (PROTACs) or antibody-drug conjugates (ADCs), further expanding its impact.